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Compound of Interest

Compound Name: 6-Bromo-3-chloropyridin-2-OL

Cat. No.: B2991932 Get Quote

Technical Support Center: 6-Bromo-3-chloropyridin-
2-OL
Welcome to the comprehensive technical and safety guide for 6-Bromo-3-chloropyridin-2-OL
(CAS No. 52764-12-2). This resource is designed for researchers, scientists, and drug

development professionals to ensure safe and effective handling of this chemical intermediate

in a laboratory setting. The information herein is synthesized from material safety data sheets

and established laboratory safety protocols to provide actionable guidance.

It is important to note that this compound is also known by other names, such as 6-Bromo-2-

chloro-3-hydroxypyridine or 6-bromo-2-chloropyridin-3-ol, reflecting its chemical structure.[1][2]

Core Chemical Profile & Hazard Summary
Before handling, it is crucial to be familiar with the fundamental properties and hazards

associated with 6-Bromo-3-chloropyridin-2-OL.
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Property Value Source

CAS Number 52764-12-2 [3][4]

Molecular Formula C₅H₃BrClNO [4]

Molecular Weight 208.44 g/mol [5]

Appearance Solid

Primary Use

Laboratory chemical for

industrial and scientific

research

[1][3]

GHS Hazard Identification
This compound is classified as hazardous. The following table summarizes its GHS

classification, which dictates the necessary safety precautions.

GHS Pictogram Signal Word Hazard Class & Statement

ngcontent-ng-c1205671314="" class="ng-star-inserted"> alt textDanger
Acute Toxicity 3, Oral (H301):

Toxic if swallowed.

alt text Warning

Skin Irritation 2 (H315):

Causes skin irritation.[6]

Serious Eye Irritation 2A

(H319): Causes serious eye

irritation.[6] STOT SE 3

(H335): May cause respiratory

irritation.[6]

Note: One source also classifies this compound as Acute Toxicity 2, Dermal (H310): Fatal in

contact with skin. Given this potential for severe toxicity, extreme caution and impervious skin

protection are mandatory.
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This section addresses common queries regarding the day-to-day handling and storage of 6-
Bromo-3-chloropyridin-2-OL.

Q1: What are the most critical hazards I should be aware of when working with this compound?

A1: The most significant hazards are its acute oral toxicity (toxic if swallowed) and potential for

severe dermal toxicity. It is also a known skin, eye, and respiratory irritant.[6] Inhalation of dust

or direct contact with skin and eyes must be strictly avoided.

Q2: What is the mandatory Personal Protective Equipment (PPE) for handling this solid

compound? A2: A comprehensive PPE setup is required. This includes:

Engineering Controls: All work must be conducted in a certified chemical fume hood.[7]

Eye/Face Protection: Wear tightly-sealed safety goggles conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile). Gloves must be inspected for

integrity before use and disposed of properly after handling.[1]

Body Protection: A lab coat or impervious clothing is necessary to prevent skin contact.[1][7]

For tasks with a higher risk of splashes, consider an apron.[8]

Respiratory Protection: If dust formation is possible or exposure limits might be exceeded, a

NIOSH-approved respirator is required.[1]

Q3: How should 6-Bromo-3-chloropyridin-2-OL be stored? A3: Proper storage is critical to

maintain chemical integrity and ensure safety. Store the container tightly closed in a dry, cool,

and well-ventilated area.[1][7] It should be kept away from incompatible materials such as

strong oxidizing agents and strong acids.[9][10]

Q4: What is the correct first aid response for an accidental exposure? A4: Immediate action is

crucial.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, begin artificial respiration (do not use mouth-to-mouth) and seek

immediate medical attention.[1]
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Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin area

with copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention from an ophthalmologist.[7]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison center or

doctor immediately for treatment advice.[1][7]

Troubleshooting Guide for Experimental Use
This section provides solutions to specific issues that may arise during research and

development activities.

Q: I need to weigh a small quantity of the powder, but I'm concerned about creating airborne

dust. What is the safest procedure? A: This is a valid concern due to the compound's

respiratory and toxic hazards.

Causality: The fine, solid nature of the compound makes it prone to becoming airborne,

increasing the risk of inhalation.

Solution: Always perform weighing operations inside a chemical fume hood.[7] Use a spatula

to gently transfer the material to an anti-static weighing boat or paper. Avoid dropping or

tapping the container, which can generate dust. Work slowly and deliberately. If you have an

enclosure specifically for weighing potent compounds (a balance hood), that is the ideal

location.

Q: The solid material in my stock bottle appears clumped and discolored. Is it safe to use? A:

Clumping and discoloration are potential indicators of moisture absorption or chemical

degradation.

Causality: Halogenated pyridinols can be sensitive to moisture and light over time, leading to

decomposition. This can impact the purity and reactivity of the material.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemsrc.com/en/cas/169833-70-9_597973.html
https://www.chemsrc.com/en/cas/169833-70-9_597973.html
https://www.echemi.com/sds/6-bromo-2-chloro-5-hydroxypyridine-pd2105251034.html
https://www.chemsrc.com/en/cas/169833-70-9_597973.html
https://www.chemsrc.com/en/cas/169833-70-9_597973.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2991932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution: While the material may still be usable for non-sensitive applications, its purity is

questionable. For reactions where stoichiometry and purity are critical (e.g., in drug

development), using a compromised reagent can lead to failed experiments or impure

products. It is recommended to use a fresh, unopened container if possible. To prevent this,

always store the compound in a desiccator after opening to protect it from atmospheric

moisture.

Q: I have a small spill of the solid powder on the lab bench. What is the correct cleanup

protocol? A: A small spill can be managed safely if the correct procedure is followed. Do not

panic.

Causality: Improper cleanup can aerosolize the toxic powder or spread contamination.

Solution: Refer to the detailed spill cleanup protocol in Section 4.1. The key is to avoid

raising dust. Do not use a dry brush or towel. Gently cover the spill with an inert absorbent

material, then carefully sweep the mixture into a labeled hazardous waste container.[11]

Q: How do I dispose of waste containing 6-Bromo-3-chloropyridin-2-OL, including empty

containers and contaminated gloves? A: All waste must be treated as hazardous.

Causality: Improper disposal can contaminate the environment and poses a risk to others.

Solution: Collect all solid waste (unused chemical, contaminated absorbents, gloves,

weighing paper) in a clearly labeled, sealed hazardous waste container. Do not mix it with

other waste streams unless permitted by your institution's environmental health and safety

(EHS) office. Empty containers should be triple-rinsed (if appropriate for the subsequent use

or disposal method) with a suitable solvent; the rinsate must also be collected as hazardous

waste.[1] Consult your EHS office for specific institutional procedures.

Detailed Experimental Protocols
These step-by-step guides provide clear instructions for critical safety procedures.

Protocol: Small Spill Cleanup (<1 g Solid)
Restrict Access: Immediately alert others in the area and restrict access to the spill location.
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Don PPE: Ensure you are wearing the full mandatory PPE as described in FAQ #2.

Contain: Do not use water. Gently cover the spill with a dry, inert absorbent material like sand

or vermiculite to prevent dust from becoming airborne.

Collect: Using spark-proof tools (e.g., plastic spatula and dustpan), carefully sweep the

absorbent/chemical mixture into a suitable, sealable container labeled "Hazardous Waste: 6-
Bromo-3-chloropyridin-2-OL".[1]

Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol or isopropanol), working from the outside in. Place the cleaning cloth in the same

hazardous waste container.

Final Cleaning: Wash the area with soap and water.

Dispose: Seal the hazardous waste container. Store it in a designated satellite accumulation

area and arrange for pickup by your institution's EHS department.

Report: Report the incident to your laboratory supervisor.

Visualization: Spill Response Workflow
The following diagram outlines the logical flow for responding to a chemical spill.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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